Cas no 951123-00-5 (Oxazole, 4-(bromomethyl)-2-(4-methoxyphenyl)-5-methyl-)

• Product Name: Oxazole, 4-(bromomethyl)-2-(4-methoxyphenyl)-5-methyl-
• CAS No: 951123-00-5
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 5942972
• PubChem ID: 59402687
• Update Time: 2025-06-11

Oxazole, 4-(bromomethyl)-2-(4-methoxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-(bromomethyl)-2-(4-methoxyphenyl)-5-methyl-
• Oxazole,4-(bromomethyl)-2-(4-methoxyphenyl)-5-methyl-
• 4-Bromomethyl-2-(4-methoxy-phenyl)-5-methyl-oxazole
• 951123-00-5
• YVGMILCKFXBYRI-UHFFFAOYSA-N
• SCHEMBL201829

• Inchi： 1S/C12H12BrNO2/c1-8-11(7-13)14-12(16-8)9-3-5-10(15-2)6-4-9/h3-6H,7H2,1-2H3
• InChI Key： YVGMILCKFXBYRI-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CBr)N=C1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 386.1±52.0 °C(Predicted)
• pka: 0.46±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Oxazole, 4-(bromomethyl)-2-(4-methoxyphenyl)-5-methyl-

4-(Bromomethyl)-2-(4-methoxyphenyl)-5-methyl-oxazole (CAS No. 951123-00-5): An Overview and Recent Advances

4-(Bromomethyl)-2-(4-methoxyphenyl)-5-methyl-oxazole (CAS No. 951123-00-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxazole core and functional groups, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The oxazole ring is a five-membered heterocyclic compound consisting of one nitrogen and one oxygen atom. It is known for its stability and ability to form strong hydrogen bonds, making it a valuable scaffold in drug design. The presence of the bromomethyl group in 4-(bromomethyl)-2-(4-methoxyphenyl)-5-methyl-oxazole provides a reactive site for further chemical modifications, enhancing its potential as a building block for complex molecules.

The 4-methoxyphenyl substituent adds aromatic character to the molecule, which can influence its biological activity and pharmacokinetic properties. The methyl group at the 5-position further modulates the compound's physical and chemical properties, contributing to its overall stability and solubility.

Recent studies have explored the potential of 4-(bromomethyl)-2-(4-methoxyphenyl)-5-methyl-oxazole in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have investigated its use as an inhibitor of protein kinases, which are key targets in cancer therapy. The ability to selectively target these enzymes can lead to more effective and less toxic treatments.

In addition to its potential as an enzyme inhibitor, 4-(bromomethyl)-2-(4-methoxyphenyl)-5-methyl-oxazole has also been studied for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Compounds with anti-inflammatory activity can help mitigate these effects and improve patient outcomes.

The synthetic route for 4-(bromomethyl)-2-(4-methoxyphenyl)-5-methyl-oxazole involves several well-established chemical reactions. Typically, the synthesis begins with the formation of an intermediate oxazole derivative, followed by the introduction of the bromomethyl group through a bromination reaction. The final step involves the attachment of the 4-methoxyphenyl substituent via a coupling reaction. This modular approach allows for easy modification of the molecule, facilitating the exploration of structure-activity relationships (SAR).

From a pharmacological perspective, 4-(bromomethyl)-2-(4-methoxyphenyl)-5-methyl-oxazole has demonstrated favorable properties such as good solubility and permeability. These characteristics are crucial for ensuring that the compound can effectively reach its target site within the body. Moreover, preliminary toxicity studies have shown that it exhibits low cytotoxicity at therapeutic concentrations, making it a promising candidate for further development.

In conclusion, 4-(bromomethyl)-2-(4-methoxyphenyl)-5-methyl-oxazole (CAS No. 951123-00-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as a valuable tool in modern drug discovery.